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Abstract: Sodium hexametaphosphate (SHMP) is a versatile inorganic polymer with a wide

range of applications in various scientific and industrial fields. This document provides a

comprehensive overview of its core chemical properties, structure, and relevant experimental

methodologies. Quantitative data are presented in a structured format for clarity, and key

experimental protocols are detailed. Visual diagrams of the chemical structure and an analytical

workflow are provided to facilitate understanding.

Chemical Structure
Sodium hexametaphosphate is a salt with the chemical formula (NaPO₃)₆ or Na₆[(PO₃)₆].[1]

[2][3][4][5] Commercially available SHMP is often a mixture of polymeric metaphosphates,

more accurately termed sodium polymetaphosphate, of which the hexamer is a primary

component.[5][6] It is a water-soluble polyphosphate glass composed of repeating NaPO₃

units.[3][7] The structure is a cyclic hexamer of sodium phosphate.[6]

The fundamental structural unit is the metaphosphate anion, (PO₃)⁻. In sodium
hexametaphosphate, six of these units polymerize to form a cyclic [P₆O₁₈]⁶⁻ anion. The

sodium cations (Na⁺) are associated with the negatively charged oxygen atoms of the

phosphate groups.
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Sample Preparation

Precipitation

Filtration & Washing

Titration

Weigh ~1.0g of
dried SHMP

Dissolve in 25mL H₂O

Dilute to 500mL
in volumetric flask

Pipette 25mL of
sample solution

Add 5mL conc. HNO₃

Add 220mL hot H₂O (60°C)

Add 10g NH₄NO₃

Add 100mL Ammonium
Molybdate (50°C)

Stir for 10 min,
let stand for 30 min

Filter precipitate

Wash with 2N HNO₃

Wash with 1% KNO₃

until neutral

Dissolve precipitate
in excess 1N NaOH

Add Phenolphthalein

Titrate with 1N H₂SO₄

calculate

Calculate P₂O₅ %
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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